N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide
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Description
N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C15H19FN2O4S and its molecular weight is 342.39. The purity is usually 95%.
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Scientific Research Applications
Anti-HIV and Antifungal Activity
- A study by Zareef et al. (2007) synthesized a series of benzenesulfonamides, similar in structure to the compound , which were screened for anti-HIV and antifungal activities. This highlights the potential of such compounds in antiviral and antifungal therapeutics (Zareef et al., 2007).
Synthesis and Structural Analysis
- Research by Amim et al. (2008) focused on synthesizing new platinum(II) dithiocarbimato complexes using 4-fluorobenzenesulfonamide, indicating the utility of benzenesulfonamides in developing metal complexes with potential applications in various fields (Amim et al., 2008).
Anticancer Properties
- A compound structurally similar to the one , with bromo and ethoxy groups, demonstrated anticancer properties in a study by Zhang et al. (2010). This suggests the potential of such compounds in cancer research and therapy (Zhang et al., 2010).
Gas-Liquid Chromatography Applications
- Vandenheuvel and Gruber (1975) found that compounds like N-dimethylaminomethylene derivatives possess excellent properties for gas-liquid chromatographic studies, illustrating their potential in analytical chemistry applications (Vandenheuvel & Gruber, 1975).
Alzheimer's Disease Research
- Research by Abbasi et al. (2018) synthesized a series of sulfonamides derived from 4-methoxyphenethylamine, showing potential as therapeutic agents for Alzheimer’s disease. This indicates the relevance of such compounds in neurodegenerative disease research (Abbasi et al., 2018).
Photodynamic Therapy for Cancer Treatment
- A study by Pişkin et al. (2020) involved synthesizing new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, showing potential for use as Type II photosensitizers in the treatment of cancer through photodynamic therapy (Pişkin et al., 2020).
Corrosion Inhibition
- Kaya et al. (2016) investigated the use of piperidine derivatives, including benzenesulfonamides, for corrosion inhibition on iron. This suggests the potential application of such compounds in materials science and corrosion prevention (Kaya et al., 2016).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN2O4S/c1-18(2)12(13-5-4-8-22-13)10-17-23(19,20)15-9-11(16)6-7-14(15)21-3/h4-9,12,17H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXQXPWCKVNWTCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)C1=C(C=CC(=C1)F)OC)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.